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Compound of Interest

Compound Name:
Urotensin II (114-124), human

(TFA)

Cat. No.: B12354451 Get Quote

Proper Disposal of Urotensin II (114-124), Human
(TFA)
This document provides essential guidance on the proper disposal procedures for Urotensin II
(114-124), human (TFA), a synthetic peptide commonly used in research. Adherence to these

guidelines is crucial for maintaining laboratory safety and ensuring environmental compliance.

The information is intended for researchers, scientists, and drug development professionals.

Safety and Handling Summary
Urotensin II (114-124), human (TFA) is not classified as a hazardous substance according to

the Globally Harmonized System (GHS).[1] However, standard laboratory precautions should

always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are recommended.

Hand Protection: Chemical-resistant gloves should be worn.

Respiratory Protection: Not typically required under normal handling conditions.[1]
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Stability and Reactivity: The compound is stable under normal conditions.[1] It is incompatible

with strong oxidizing agents, strong reducing agents, strong bases, and strong acids.[1] No

hazardous decomposition products are known.[1]

Waste Characterization and Segregation
Proper disposal begins with accurate waste characterization. The disposal method will depend

on the form of the waste (solid, liquid, contaminated materials) and local regulations.

Waste Type Description
Recommended
Segregation

Unused Solid Peptide

Expired or unwanted pure

Urotensin II (114-124), human

(TFA) powder.

Segregate as chemical waste.

Do not mix with other waste

streams.

Contaminated Labware

Vials, pipette tips, tubes, and

other disposable materials that

have come into direct contact

with the peptide.

Collect in a designated, clearly

labeled hazardous waste

container.

Aqueous Solutions

Buffer or media solutions

containing dissolved Urotensin

II (114-124), human (TFA).

Collect in a designated,

sealed, and clearly labeled

hazardous waste container.

Organic Solvent Solutions

Solutions where the peptide

has been dissolved in an

organic solvent.

Segregate as flammable or

halogenated solvent waste,

depending on the solvent

used.

Step-by-Step Disposal Procedures
Disposal of chemical waste is the responsibility of the waste generator and must be conducted

in accordance with federal, state, and local regulations. The following are general procedural

steps:

Step 1: Identify and Segregate the Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/24711m.pdf
https://cdn.caymanchem.com/cdn/msds/24711m.pdf
https://cdn.caymanchem.com/cdn/msds/24711m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12354451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the type of Urotensin II waste you have (solid, aqueous, organic, contaminated

material).

Segregate the waste at the point of generation into appropriate, clearly labeled waste

containers.

Step 2: Package the Waste Securely

Solids: Keep in the original vial or a securely sealed container. Place the container in a

secondary containment bag or vessel.

Liquids: Use a dedicated, leak-proof, and shatter-resistant container. Do not overfill; leave at

least 10% headspace. Ensure the cap is securely tightened.

Contaminated Sharps: Needles or other sharps must be placed in a designated sharps

container.

Contaminated Labware: Place in a durable, leak-proof bag or container.

Step 3: Label the Waste Container

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Urotensin II (114-124), human (TFA)".

Include the concentration (if in solution) and the date of accumulation.

Affix any other labels required by your institution's Environmental Health and Safety (EHS)

department.

Step 4: Arrange for Pickup and Disposal

Store the packaged and labeled waste in a designated satellite accumulation area.

Contact your institution's EHS department to schedule a waste pickup. Do not dispose of this

chemical down the drain or in the regular trash.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Urotensin II (114-124), human (TFA) waste.

Generation of
Urotensin II Waste
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Click to download full resolution via product page

Caption: Disposal workflow for Urotensin II waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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